For Researchers, Scientists, and Drug Development Professionals
For Researchers, Scientists, and Drug Development Professionals
An In-Depth Technical Guide to the Iodate Anion (IO₃⁻)
Introduction
The iodate anion, with the chemical formula IO₃⁻ , is a polyatomic ion consisting of one iodine atom covalently bonded to three oxygen atoms.[1] It is the conjugate base of iodic acid and represents iodine in the +5 oxidation state.[2][3] As the most common form of iodine found in nature, it is a key component of major iodine-containing ores.[4] In biological systems and various chemical applications, the iodate anion plays a significant role, from its use in iodized salt to prevent iodine deficiency to its function as a potent oxidizing agent in chemical synthesis and analytical reactions.[1][5] This guide provides a comprehensive overview of the chemical and physical properties of the iodate anion, detailed experimental protocols, and its relevance in scientific research and development.
Chemical and Physical Properties
The iodate anion's reactivity and physical characteristics are dictated by its structure and the high oxidation state of the central iodine atom.
Structure and Bonding
The iodate anion possesses a trigonal pyramidal geometry.[6] The central iodine atom is sp³ hybridized, with one lone pair of electrons. This structure results in specific bond angles and lengths that have been characterized by various spectroscopic and crystallographic techniques.
| Property | Value | Source(s) |
| Molecular Formula | IO₃⁻ | [3][4][6][7] |
| Molar Mass | 174.902 g·mol⁻¹ | [2][4] |
| Molecular Geometry | Trigonal pyramidal | [6] |
| O–I–O Bond Angles | 97° to 105° | [4] |
| I-O Bond Length | ~186 pm | [3] |
Thermodynamic Properties
The thermodynamic stability of the iodate anion is a key factor in its chemical behavior. Standard formation enthalpies for various crystalline iodates have been determined through precision measurements of their solution enthalpies.
| Compound | Standard Formation Enthalpy (ΔfH⁰) (kJ/mol) |
| LiIO₃ (α) | -516.5 ± 1.0 |
| LiIO₃ (β) | -514.6 ± 1.0 |
| KIO₃ | -514.1 ± 1.0 |
| RbIO₃ | -521.0 ± 1.0 |
| CsIO₃ | -532.0 ± 1.0 |
Source: Zhurnal Fizicheskoj Khimii, 65(5), 1430-1431, 1991[8]
Aqueous iodate solutions are known to be strongly non-ideal, which is consistent with observations of complex ion formation and molecular aggregation.[9]
Key Chemical Reactions
The iodate anion is a strong oxidizing agent and participates in a variety of redox reactions, the most famous of which is the iodine clock reaction.
Redox Reactions
Iodate is a key reactant in several well-known redox reactions. It can be reduced by sulfite, as shown in the following reaction:
6HSO₃⁻ + 2IO₃⁻ → 2I⁻ + 6HSO₄⁻ [4]
In acidic conditions, iodate oxidizes iodide to form iodine:
IO₃⁻ + 5I⁻ + 6H⁺ → 3I₂ + 3H₂O [4]
This reaction is a critical step in the iodate-based iodine clock reaction. The kinetics of this reaction, often referred to as the Dushman reaction, are complex and have been the subject of extensive study.[10][11]
Acid-Base Reactions
Iodate can react with its parent acid, iodic acid (HIO₃), to form the biiodate anion, H(IO₃)₂⁻, through a strong hydrogen bond:
IO₃⁻ + HIO₃ → H(IO₃)₂⁻ [4]
Experimental Protocols
This section provides detailed methodologies for key experiments involving the iodate anion, including its synthesis and its application in a classic chemical kinetics demonstration.
Synthesis of Potassium Iodate
Potassium iodate (KIO₃) can be synthesized through the reaction of iodine with a strong oxidizing agent in the presence of a potassium salt. A common laboratory-scale synthesis involves the oxidation of iodine with potassium chlorate (B79027).
Experimental Protocol: Synthesis of Potassium Iodate from Iodine and Potassium Chlorate
Materials:
-
Iodine (I₂)
-
Potassium chlorate (KClO₃)
-
Distilled water
-
Nitric acid (HNO₃, dilute)
-
Heating apparatus (hot plate with magnetic stirrer)
-
Reaction vessel (e.g., a 500 mL Erlenmeyer flask)
-
Filtration apparatus (Buchner funnel, filter paper, vacuum flask)
-
Crystallization dish
-
Drying oven
Procedure:
-
In the reaction vessel, dissolve potassium chlorate in distilled water with gentle heating and stirring.
-
Slowly add powdered iodine to the warm potassium chlorate solution.
-
Add a small amount of dilute nitric acid to act as a catalyst.
-
Heat the mixture gently while stirring continuously. The reaction will produce chlorine gas, which should be handled in a well-ventilated fume hood. The reaction is: 2KClO₃ + I₂ → 2KIO₃ + Cl₂.
-
Continue heating until the violet vapor of iodine is no longer visible and the solution becomes colorless or pale yellow.
-
Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to promote crystallization of potassium iodate.
-
Collect the potassium iodate crystals by vacuum filtration.
-
Wash the crystals with a small amount of cold distilled water to remove any soluble impurities.
-
Dry the purified potassium iodate crystals in a drying oven at a low temperature (e.g., 60-70 °C).
The Iodine Clock Reaction (Iodate Variation)
The iodine clock reaction is a classic chemical demonstration that illustrates chemical kinetics. The iodate variation involves the reaction of iodate with bisulfite.
Experimental Protocol: Iodine Clock Reaction
Solution A (Iodate Solution):
-
Materials: Potassium iodate (KIO₃), distilled water.
-
Preparation: Prepare a 0.02 M solution of potassium iodate by dissolving 4.28 g of KIO₃ in 1 L of distilled water.[7]
Solution B (Bisulfite/Starch Solution):
-
Materials: Sodium metabisulfite (B1197395) (Na₂S₂O₅), soluble starch, sulfuric acid (H₂SO₄, 1 M), distilled water.
-
Preparation: In 1 L of distilled water, dissolve 4 g of soluble starch (this may require gentle heating). To this solution, add 0.2 g of sodium metabisulfite and 5 mL of 1 M sulfuric acid.[7]
Procedure:
-
Place equal volumes of Solution A and Solution B into separate beakers.
-
Simultaneously pour the contents of both beakers into a third, larger beaker.
-
Stir the mixture.
-
After a characteristic time delay, the solution will abruptly turn a deep blue color.
The underlying chemistry involves a series of reactions. Initially, iodate is slowly reduced by bisulfite to iodide. The iodide then reacts with the excess iodate to produce iodine, which in turn is immediately consumed by the remaining bisulfite. Once the bisulfite is depleted, the iodine accumulates and reacts with the starch indicator to form the characteristic blue-black triiodide-starch complex.[12]
Analytical Methods for Iodate Detection
A variety of analytical techniques are available for the quantification of iodate in different matrices, such as water and table salt.
| Analytical Method | Principle | Detection Limit (Example) | Source(s) |
| Spectrophotometry | Based on the reaction of iodate with a chromogenic reagent, leading to a measurable change in absorbance. For instance, the liberated iodine from the reaction of iodate with iodide can bleach a dye like methylene (B1212753) blue. | 0.048 µg/mL | [13] |
| Ion Chromatography (IC) | Separates iodate from other anions based on their interaction with an ion-exchange stationary phase, followed by detection, often using amperometry. | - | [14] |
| High-Performance Liquid Chromatography (HPLC) | Utilizes a mixed-mode column to separate iodide and iodate, which are then detected by UV absorbance. | 10-250 µg/mL (iodide), 500-7600 µg/mL (iodate) | [15] |
| Inductively Coupled Plasma Mass Spectrometry (ICP-MS) | A highly sensitive elemental analysis technique that can determine the total iodine content, from which iodate concentration can be inferred after separation. | - | [16] |
Biological Role and Toxicological Profile
Iodine is an essential trace element for human health, primarily as a component of thyroid hormones.[5] Iodate is often used to fortify table salt because of its greater stability compared to iodide.[17]
Bioavailability and Metabolism
In the gastrointestinal tract, iodate is reduced to iodide, which is then absorbed.[5] The oral bioavailability of iodine from iodate is nearly equivalent to that from iodide.[17] Once absorbed, iodide is taken up by the thyroid gland for the synthesis of thyroid hormones, which are crucial for regulating metabolism and development.[5][18]
Toxicology
While essential in small amounts, high doses of iodine, including from iodate, can be toxic.[17] Oral exposure to very high doses of iodate can lead to gastrointestinal irritation, hemolysis, and damage to the kidneys and liver.[17] A specific and significant toxic effect of high-dose intravenous iodate is retinal toxicity.[17] However, the levels of iodate used in fortified salt are considered safe and pose a negligible risk.[17][19] There is limited data on the genotoxicity and carcinogenicity of iodate.[17]
Visualizations
Experimental Workflow: Iodine Clock Reaction
Caption: Workflow of the iodate-based iodine clock reaction.
Redox Cycle of Iodine Species
Caption: Simplified redox relationships between key iodine species.
References
- 1. americanelements.com [americanelements.com]
- 2. Iodate | IO3- | CID 84927 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. Page loading... [guidechem.com]
- 4. Iodate - Wikipedia [en.wikipedia.org]
- 5. Iodine - Health Professional Fact Sheet [ods.od.nih.gov]
- 6. atsdr.cdc.gov [atsdr.cdc.gov]
- 7. Iodine Clock Reaction | Department of Chemistry | University of Washington [chem.washington.edu]
- 8. Formation enthalpies of iodate ion and crystalline iodates of alkali metals at 298,15 K [inis.iaea.org]
- 9. researchgate.net [researchgate.net]
- 10. Kinetics and mechanism of the iodate–iodide reaction and other related reactions - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
- 11. researchgate.net [researchgate.net]
- 12. Iodine clock reaction - Wikipedia [en.wikipedia.org]
- 13. scispace.com [scispace.com]
- 14. researchgate.net [researchgate.net]
- 15. chromatographyonline.com [chromatographyonline.com]
- 16. pubs.aip.org [pubs.aip.org]
- 17. The toxicology of iodate: a review of the literature - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. Iodine in biology - Wikipedia [en.wikipedia.org]
- 19. [PDF] The Toxicology of Iodate: A Review of the Literature | Semantic Scholar [semanticscholar.org]
